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Compound of Interest

Compound Name: beta-lonylideneacetaldehyde

Cat. No.: B141014

This guide provides critical safety and logistical information for the handling, storage, and
disposal of B-lonylideneacetaldehyde, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risks.

Hazard Identification and Classification

B-lonylideneacetaldehyde is a chemical that requires careful handling due to its potential health
and physical hazards. The following table summarizes its classification according to the
Globally Harmonized System (GHS).

Hazard Class Hazard Statement
Flammable Liquids H224: Extremely flammable liquid and vapour.
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation.

Germ Cell Mutagenicity H341: Suspected of causing genetic defects.
Carcinogenicity H350: May cause cancer.

Acute Toxicity (Oral) H302: Harmful if swallowed.[1]

Hazardous to the Aquatic Environment H402: Harmful to aquatic life.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-lonylideneacetaldehyde is
provided below.

Property Value

Molecular Formula C15H220]2]

Molecular Weight 218.33 g/mol [2]

Boiling Point 329.1+£11.0 °C (Predicted)[3]

Density 0.948+0.06 g/cm3 (Predicted)[3]

Solubility Chloroform (Slightly), Ethyl Acetate (Slightly)[3]

Amber Vial, -86°C Freezer, Under inert
Storage Temperature
atmosphere[3]

Operational Plans
Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-
lonylideneacetaldehyde. The following table outlines the recommended PPE.
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Protection Type

Recommended Equipment

Specifications

Tightly fitting safety goggles
with side-shields conforming to

Eye/Face Protection Safety Goggles
EN 166 (EU) or NIOSH (US).
[4]
) ] Chemical impermeable gloves.
Skin Protection Gloves

[4]

Protective Clothing

Wear fire/flame resistant and
impervious clothing.[4] A lab
coat is recommended for minor

contamination risks.[5]

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator.[4] The
filter type should be ABEK.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

e Avoid the formation of dust and aerosols.[4]

« Do not breathe mist, gas, or vapors.[4]

e Avoid contact with skin and eyes.[4]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[6]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

o Use explosion-proof electrical, ventilating, and lighting equipment.

o Use only non-sparking tools.
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o Take precautionary measures against static discharge. Ground and bond containers when
transferring material.[6]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]
Storage:

» Store in a cool, well-ventilated place.[6]

o Keep the container tightly closed.[6]

o Store locked up.

» Store away from incompatible materials such as strong reducing agents and oxidizing
agents.[7]

Emergency Procedures
First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e —
artificial respiration and consult a doctor

immediately.[4]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[4]

Rinse with pure water for at least 15 minutes.
Eye Contact Consult a doctor.[4] Remove contact lenses if

present and easy to do so.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire-Fighting Measures

In case of a fire involving B-lonylideneacetaldehyde:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[7]
o Specific Hazards: Vapors may form explosive mixtures with air. Pay attention to flashback.[1]

e Protective Actions: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1][4]

Accidental Release Measures

In the event of a spill, follow these steps:
e Personal Precautions:

o Avoid breathing vapors, mist, or gas.[4]
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[e]

Avoid contact with skin and eyes.[4]

(¢]

Use personal protective equipment, including chemical-impermeable gloves.[4]

[¢]

Ensure adequate ventilation.[4]

[¢]

Remove all sources of ignition.[4]

[e]

Evacuate personnel to safe areas.[4]

e Environmental Precautions:
o Prevent further leakage or spillage if it is safe to do so.[4]
o Do not let the chemical enter drains.[4]
e Containment and Cleaning:
o Soak up with inert absorbent material (e.g., sand, silica gel).[7]
o Keep in suitable, closed containers for disposal.[7]

The following diagram illustrates the workflow for responding to a chemical spill.
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Spill Detected

Assess Spill Size
(Major vs. Minor)

Major Spill

Don Appropriate PPE Evacuate Immediate Area
Contain Spill with Notify EH&S and
Inert Absorbent Emergency Services
Y 4
Collect and Place in Secure the Area
Sealed Container (Restrict Access)

'

Decontaminate Area

'

Dispose of Waste via
Approved Channels

End of Response

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plans

Dispose of B-lonylideneacetaldehyde and its containers in accordance with local, regional, and
national regulations.

e Product: Dispose of contents and container to an approved waste disposal plant.[1]
o Contaminated Packaging: Dispose of as unused product.

Do not allow the product to enter drains or waterways.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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